Cas no 51444-28-1 (N,N-diethyl-2-(1H-1,2,4-triazol-1-yl)ethanamine)

N,N-diethyl-2-(1H-1,2,4-triazol-1-yl)ethanamine structure
51444-28-1 structure
Product Name:N,N-diethyl-2-(1H-1,2,4-triazol-1-yl)ethanamine
CAS No:51444-28-1
MF:C8H16N4
MW:168.239440917969
CID:1572274
PubChem ID:3039954
Update Time:2025-04-21

N,N-diethyl-2-(1H-1,2,4-triazol-1-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

    • N,N-diethyl-2-(1H-1,2,4-triazol-1-yl)ethanamine
    • N,N-Diethyl-1H-1,2,4-triazole-1-ethanamine
    • N,N-diethyl-2-(1,2,4-triazol-1-yl)ethanamine
    • DTXSID20199420
    • 1H-1,2,4-Triazole, 1-(2-diethylaminoethyl)-
    • AKOS012257537
    • 51444-28-1
    • 1-(2-Diethylaminoethyl)-1H-1,2,4-triazole
    • BRN 0638954
    • Inchi: 1S/C8H16N4/c1-3-11(4-2)5-6-12-8-9-7-10-12/h7-8H,3-6H2,1-2H3
    • InChI Key: IDXUYTGVGZLSFF-UHFFFAOYSA-N
    • SMILES: N(CC)(CC)CCN1C=NC=N1

Computed Properties

  • Exact Mass: 168.13768
  • Monoisotopic Mass: 168.137496527g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 34Ų

Experimental Properties

  • PSA: 33.95
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